Thallium nitrate (Tl(NO3))

Specification

• CAS No.: 10102-45-1
• Molecular Formula: TlNO3; NO3Tl
• Molecular Weight: 267.4 g/mol
• Standard InChI: InChI=1S/HNO3.Tl/c2-1(3)4;/h(H,2,3,4)
• Standard InChI Key: FYWSTUCDSVYLPV-UHFFFAOYSA-N
• SMILES: [N+](=O)(O)[O-].[Tl]
• Canonical SMILES: [N+](=O)([O-])[O-].[Tl+]
• Boiling Point: 806 °F at 760 mm Hg (NTP, 1992); 450 °C decomposes
• Colorform: WHITE CRYSTALS; Cubic crystals (alpha isomer), trigonal (beta isomer), rhombic (gamma isomer)
• Melting Point: 403 °F (NTP, 1992); Alpha isomer: 206 °C: Beta isomer: transition point at 145 °C to alpha form; Gamma: transition point at 75 °C to beta form.

Introduction

Chemical and Physical Properties

Thallium(I) Nitrate

Thallium(I) nitrate (TlNO₃) possesses distinct physical and chemical properties that determine its behavior and applications. These properties are summarized in the following table:

Property	Value
Chemical Formula	TlNO₃
CAS Number	10102-45-1
Molecular Weight	266.39 g/mol
Physical State	Colorless crystalline powder
Melting Point	206°C
Boiling Point	430°C
Solubility in Water	95.5 g/100g at 20°C (highly soluble)
DOT Number	UN 2727

Thallium(I) nitrate demonstrates high solubility in water, which contributes to its ability to be absorbed through the skin, increasing its toxicity risk. This solubility also makes it valuable for various chemical applications where dissolved thallium ions are required.

Thallium(III) Nitrate

Thallium(III) nitrate (Tl(NO₃)₃) exists primarily as a trihydrate and has distinctive properties that differentiate it from the Thallium(I) form:

Property	Value
Chemical Formula	Tl(NO₃)₃·3H₂O (trihydrate)
Physical State	Colorless crystalline solid
Crystal System	Hexagonal
Chemical Behavior	Strong oxidizing agent
Water Stability	Hydrolyzes in water to thallium(III) oxide
Coordination Structure	Nine-coordinate thallium center with three bidentate nitrate ligands and three monodentate water ligands

The compound features a unique nine-coordinate structure in its crystalline form, with the thallium center surrounded by both nitrate ligands and water molecules. Its instability in water, where it hydrolyzes to form thallium(III) oxide, affects both its handling requirements and applications.

Preparation Methods

Thallium(I) Nitrate

The synthesis of Thallium(I) nitrate can be accomplished through several chemical pathways. The most straightforward methods involve:

• Reaction of thallium(I) iodide with nitric acid.

• Direct reaction of the metal with nitric acid.

• Reaction of thallium(I) hydroxide with nitric acid:
  TlOH + HNO₃ → TlNO₃ + H₂O

• Reaction of thallium(I) carbonate with nitric acid:
  Tl₂CO₃ + 2HNO₃ → 2TlNO₃ + CO₂ + H₂O

These preparation methods are selected based on available starting materials, required purity, and specific application needs.

Thallium(III) Nitrate

Thallium(III) nitrate is typically prepared through the reaction of thallium(III) oxide with concentrated nitric acid at elevated temperatures:

Tl₂O₃ + 6HNO₃ → 2Tl(NO₃)₃ + 3H₂O

This reaction is typically performed at approximately 80°C, followed by cooling of the resulting solution to obtain the trihydrate form of the compound. Due to its instability in water and its oxidizing properties, special handling precautions are required during its preparation.

Applications

Industrial Applications

Despite its toxicity, thallium nitrate finds use in several specialized industrial applications:

• Electronics Industry: Used in the production of specialty glass and ceramics for electronic components and devices.

• Glass Manufacturing: Thallium compounds, including the nitrate, are incorporated into glass to produce materials with specific optical properties, particularly high refractive indices.

• Chemical Processes: Serves as a reagent in certain industrial chemical processes, including as a component in catalysts.

• Emergency Flares: Thallium(I) nitrate has been utilized as a component in some emergency flare formulations due to its specific burn characteristics.

The Singapore market for thallium nitrate specifically demonstrates moderate but steady growth driven primarily by electronics and specialty materials industries.

Laboratory and Research Applications

In laboratory settings, thallium nitrate serves several important functions:

• Organic Synthesis: Thallium(III) nitrate is particularly valuable as an oxidizing agent in organic synthesis for reactions including:

  • Oxidation of methoxyl phenols to quinone acetals

  • Conversion of alkenes to acetals

  • Transformation of cyclic alkenes to ring-contracted aldehydes

  • Oxidation of terminal alkynes to carboxylic acids

  • Conversion of ketones to carboxylic acids or esters in the presence of methanol

• Chemical Analysis: Used as a reagent for specific analytical procedures and testing methodologies.

• Research Applications: Employed in various research contexts to study chemical reactions and develop new synthetic pathways.

Toxicity and Health Effects

Acute Health Effects

Thallium nitrate exhibits significant acute toxicity with effects that can manifest rapidly after exposure:

• Dermal and Ocular Effects: The compound can irritate and burn the skin and eyes upon contact.

• Gastrointestinal Effects: Exposure frequently causes nausea, vomiting, poor appetite, and metallic taste.

• Neurological Effects: Acute effects include fatigue, insomnia, confusion, and mood changes.

• Systemic Toxicity: At high doses (5-10g of thallium(I) nitrate), symptoms can be observable within 14 hours, potentially leading to death within 8 days.

The lowest documented single dose associated with adverse effects was reported to be 0.31g of thallium(I) acetate (equivalent to 3.4 mg/kg thallium, assuming a 70kg body weight), which caused paresthesia, pain, weakness, vomiting, and alopecia in a 26-year-old male.

Chronic Health Effects

Long-term or repeated exposure to thallium nitrate can result in severe chronic health effects:

• Vision Impairment: Prolonged contact can cause blurred vision and/or permanent loss of vision.

• Nervous System Damage: Chronic exposure damages the nervous system, causing headache, weakness, irritability, pain, and paresthesia ("pins and needles" sensation) in the extremities.

• Hepatic and Renal Effects: The compound may damage the liver and kidneys with prolonged exposure.

• Severe Neurological Outcomes: Repeated exposures can progress to tremor, convulsions, hallucinations, coma, and death.

• Dermatological Effects: A characteristic sign of chronic thallium poisoning is alopecia (hair loss).

Neurological Effects

Neurological impacts are among the most significant and well-documented consequences of thallium nitrate exposure:

• Peripheral Neuropathy: Severe cranial and peripheral neuropathy has been reported following thallium nitrate ingestion.

• Axonal Degeneration: Examination of nerves from fatal cases showed axonal degeneration with secondary myelin loss.

• Cellular Damage: In documented cases, axons were swollen and contained distended mitochondria and vacuoles.

• Dose Relationship: Severe neuropathy was observed following ingestion of a single estimated dose of 54-110 mg thallium/kg (as thallium nitrate), which proved lethal.

• Historical Significance: A notable study documented 189 cases of thallium poisoning in China from 1960 to 1977, with peripheral neuropathy being a common finding.

Market Trends and Future Outlook

The global thallium nitrate market demonstrates specific trends that influence its production, distribution, and application:

• Growth Trajectory: The Singapore thallium nitrate market specifically is anticipated to grow steadily in the coming years, driven by applications in electronics, glass manufacturing, and chemical processes.

• Electronics Industry Influence: The expanding electronics industry and its requirement for specialized materials continues to drive consumption of thallium nitrate.

• Research Applications: Utilization in research and development for catalysts and other chemical reactions contributes to market growth.

• Regulatory Impact: Stricter regulations governing handling and disposal influence market dynamics and encourage sustainable practices.

• Challenges: The market faces challenges related to toxicity concerns, strict safety protocols, regulatory compliance, and increased operational costs.

• Market Positioning: As of early 2025, thallium nitrate maintains a niche position with applications primarily in specialty manufacturing sectors.